2-Bromo-4-(1,1-difluoroethyl)pyridine
Overview
Description
“2-Bromo-4-(1,1-difluoroethyl)pyridine” is an organic compound that belongs to the pyridine family. It has a molecular weight of 222.03 .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C, which affords 2-substituted pyridines in good yields . Another method involves the reaction of the compound with carbon dioxide, providing the corresponding nicotinic acid .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C7H6BrF2N . The InChI code for the compound is 1S/C7H6BrF2N/c1-7(9,10)5-2-3-11-6(8)4-5/h2-4H,1H3 .Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, regioselective deprotonation at C-3 with LDA followed by trapping with carbon dioxide provides the corresponding nicotinic acid . It can also participate in Suzuki–Miyaura coupling reactions .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It should be stored in a dry environment at 2-8°C .Scientific Research Applications
Spectroscopic and Optical Studies
2-Bromo-4-(1,1-difluoroethyl)pyridine and similar compounds have been characterized spectroscopically to understand their structural and optical properties. In a study by Vural and Kara (2017), the spectroscopic characterization of a related compound, 5-Bromo-2-(trifluoromethyl)pyridine, was performed using Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies. This kind of research is vital for understanding the molecular structure and vibrational frequencies of such compounds (H. Vural & M. Kara, 2017).
Synthesis and Chemical Reactions
The synthesis of novel pyridine derivatives, including those related to this compound, has been a focus of several studies. Ahmad et al. (2017) described the palladium-catalyzed Suzuki cross-coupling reaction to synthesize a series of novel pyridine derivatives. These derivatives have potential applications as chiral dopants for liquid crystals and exhibit varying biological activities (G. Ahmad et al., 2017).
Biological and Antimicrobial Activities
Some derivatives of pyridine, similar to this compound, have been investigated for their antimicrobial activities. For instance, Bogdanowicz et al. (2013) synthesized novel 4-Pyrrolidin-3-cyanopyridine derivatives from a related compound and evaluated their antimicrobial activity against various bacteria (A. Bogdanowicz et al., 2013).
Material Science and Surface Analysis
In material science, pyridine derivatives are used as probes for analyzing solid acid catalysts. Barzetti et al. (1996) utilized pyridine as a probe molecule for the quantitative analysis of surface acidity of solid catalysts, which is crucial for understanding catalytic processes (T. Barzetti et al., 1996).
Properties
IUPAC Name |
2-bromo-4-(1,1-difluoroethyl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2N/c1-7(9,10)5-2-3-11-6(8)4-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJQIOIGWMUPNLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NC=C1)Br)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.